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Compound of Interest

Compound Name: Lamalbid

Cat. No.: B1258926 Get Quote

Introduction

Lamalbid, an iridoid glycoside, is a significant bioactive compound found in various medicinal

plants, notably in the flowers of Lamium album L. (white dead-nettle).[1][2][3] Due to its

abundance and characteristic presence, Lamalbid serves as a crucial chemical marker for the

standardization and quality control of herbal medicines and extracts derived from Lamium

album.[1][2] This document provides detailed application notes and protocols for the use of

Lamalbid as a reference standard in the quantitative analysis of herbal preparations using

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).

Principle

The quantitative determination of Lamalbid in herbal extracts is achieved through reverse-

phase HPLC. This technique separates chemical components of a mixture based on their

differential partitioning between a nonpolar stationary phase and a polar mobile phase. A

Diode-Array Detector (DAD) is utilized for the detection and quantification of Lamalbid by

measuring its absorbance at a specific wavelength, allowing for accurate and precise results.

The concentration of Lamalbid in a sample is determined by comparing its peak area to that of

a certified Lamalbid reference standard.

Quantitative Data Summary
The following table summarizes the quantitative analysis of Lamalbid in aqueous and

ethanolic-aqueous extracts of Lamium album flowers, as determined by a validated HPLC-DAD
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method.[1][2]

Extract Type Lamalbid Content (mg/g dry weight)

Aqueous Extract 39.09 ± 1.02

Ethanolic-Aqueous Extract 26.66 ± 0.64

Experimental Protocols
This section details the validated methodologies for the quantification of Lamalbid in herbal

extracts.

1. Reagents and Materials

Lamalbid reference standard (purity ≥ 98%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (analytical grade)

Ultrapure water

Lamium album flower material (dried and powdered)

Syringe filters (0.45 µm)

2. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Lamalbid reference standard and

dissolve it in 10 mL of methanol in a volumetric flask.

Working Solutions: Prepare a series of working standard solutions by diluting the stock

solution with methanol to achieve concentrations ranging from 0.01 to 0.5 mg/mL. These

solutions are used to construct the calibration curve.
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3. Sample Preparation (Herbal Extract)

Extraction:

Accurately weigh 1.0 g of powdered Lamium album flower material.

For aqueous extract: Add 100 mL of boiling ultrapure water and maintain at this

temperature for 30 minutes with constant stirring.

For ethanolic-aqueous extract: Macerate with 100 mL of 70% (v/v) ethanol in an ultrasonic

bath for 30 minutes.

Filtration and Concentration:

Filter the resulting extract through a paper filter.

Evaporate the solvent under reduced pressure to dryness.

Final Sample Solution:

Dissolve the dried extract in a known volume of methanol to achieve a final concentration

suitable for HPLC analysis.

Filter the solution through a 0.45 µm syringe filter prior to injection into the HPLC system.

4. Chromatographic Conditions

Instrument: High-Performance Liquid Chromatography system with a Diode-Array Detector

(HPLC-DAD).

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient of solvent A (0.1% formic acid in water) and solvent B (0.1% formic

acid in acetonitrile).

Gradient Program:

0-10 min: 5% B
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10-35 min: 5-20% B

35-45 min: 20-50% B

45-55 min: 50-100% B

55-60 min: 100% B

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Injection Volume: 10 µL

Detection Wavelength: 240 nm (for Lamalbid)

5. Method Validation

The described HPLC-DAD method has been validated for specificity, linearity, precision, and

accuracy.[1]

Validation Parameter Lamalbid

Linearity Range (mg/mL) 0.01 - 0.5

Correlation Coefficient (r²) > 0.999

LOD (µg/mL) 0.85

LOQ (µg/mL) 2.55

Intra-day Precision (RSD %) < 2.0

Inter-day Precision (RSD %) < 3.0

Recovery (%) 98 - 102

Visualizations
Experimental Workflow for Lamalbid Quantification
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Caption: Workflow for the quantification of Lamalbid in herbal samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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